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Compound of Interest

Compound Name: Acetamido-PEG3-Br

Cat. No.: B11932257

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties and
structure of Acetamido-PEG3-Br, a heterobifunctional linker critical in the development of
Proteolysis Targeting Chimeras (PROTACS). This document is intended for researchers,
scientists, and drug development professionals engaged in the field of targeted protein
degradation.

Core Chemical Properties

Acetamido-PEG3-Br, systematically named N-(2-(2-(2-(2-
bromoethoxy)ethoxy)ethoxy)ethyl)acetamide, is a polyethylene glycol (PEG)-based linker. The
presence of a terminal acetamido group and a bromo group allows for its application in
conjugating different molecular entities. The PEG spacer enhances the solubility and
pharmacokinetic properties of the resulting PROTAC molecule.

Quantitative Data Summary

While specific experimental values for properties such as melting and boiling points are not
consistently reported in publicly available literature, the fundamental molecular attributes have
been established.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b11932257?utm_src=pdf-interest
https://www.benchchem.com/product/b11932257?utm_src=pdf-body
https://www.benchchem.com/product/b11932257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H20BrNO4

Molecular Weight 298.18 g/mol

Exact Mass 297.0600 u

Appearance To be determined

Purity >98% (typical)

Solubility To be determined

Storage (Short Term) 0 - 4 °C (days to weeks)

Storage (Long Term) -20 °C (months to years)

Structural Information

Identifier Value

N-(2-(2-(2-(2-

bromoethoxy)ethoxy)ethoxy)ethyl)acetamide

IUPAC Name

SMILES CC(=O)NCcoccoccoccesr

INChl=1S/C10H20BrNO4/c1-10(13)12-3-5-15-7-
9-16-8-6-14-4-2-11/h2-9H2,1H3,(H,12,13)

InChl

Application in PROTAC Synthesis: A General
Workflow

Acetamido-PEG3-Br serves as a linker to connect a ligand that binds to a target protein with a
ligand for an E3 ubiquitin ligase. This trimolecular complex formation facilitates the
ubiquitination and subsequent degradation of the target protein by the proteasome.

Below is a generalized experimental workflow for the synthesis of a PROTAC using a
heterobifunctional linker like Acetamido-PEG3-Br.
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Generalized PROTAC Synthesis Workflow

Synthesis Steps

Start Materials:
- Target Protein Ligand (with nucleophile)
- E3 Ligase Ligand
- Acetamido-PEG3-Br

Step 1: Conjugation of Linker to First Ligand

(e.g., Nucleophilic substitution of Bromine)

Intermediate: Step 2: Activation of Second Ligand's Reactive Group
Ligand 1-PEG3-Acetamido (if necessary)

Step 3: Conjugation of Intermediate to Second Ligand

Final PROTAC Molecule:
Ligand 1-Linker-Ligand 2

Purification .i:md Analysis

Purification
(e.g., HPLC, Column Chromatography)

v

Structural Analysis
(e.g., NMR, Mass Spectrometry)
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PROTAC-Mediated Protein Degradation
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¢ To cite this document: BenchChem. [Acetamido-PEG3-Br: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932257#acetamido-peg3-br-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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